molecular formula C21H25FN2O2 B3928253 ethyl 4-(3-fluorobenzyl)-1-(3-pyridinylmethyl)-4-piperidinecarboxylate

ethyl 4-(3-fluorobenzyl)-1-(3-pyridinylmethyl)-4-piperidinecarboxylate

Cat. No. B3928253
M. Wt: 356.4 g/mol
InChI Key: SPYMWWCIQUWYFE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 4-(3-fluorobenzyl)-1-(3-pyridinylmethyl)-4-piperidinecarboxylate is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It belongs to the class of piperidinecarboxylate compounds and has been synthesized using various methods.

Mechanism of Action

The exact mechanism of action of ethyl 4-(3-fluorobenzyl)-1-(3-pyridinylmethyl)-4-piperidinecarboxylate is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of certain neurotransmitters such as GABA and glutamate. It may also interact with certain receptors such as the mu-opioid receptor and the alpha2-adrenergic receptor.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation and pain by inhibiting the production of pro-inflammatory cytokines. It has also been shown to have anticonvulsant effects by modulating the activity of certain ion channels in the brain. In addition, it has been shown to have anxiolytic and antidepressant effects by modulating the activity of certain neurotransmitters.

Advantages and Limitations for Lab Experiments

One of the advantages of using ethyl 4-(3-fluorobenzyl)-1-(3-pyridinylmethyl)-4-piperidinecarboxylate in lab experiments is its potential therapeutic applications. It has shown promising results in various studies and may have potential as a treatment for various conditions. However, one of the limitations of using this compound in lab experiments is its potential toxicity. It is important to use appropriate safety measures when handling this compound.

Future Directions

There are several future directions for the research on ethyl 4-(3-fluorobenzyl)-1-(3-pyridinylmethyl)-4-piperidinecarboxylate. One direction is to further investigate its potential therapeutic applications. It may have potential as a treatment for various conditions such as drug addiction, anxiety, and depression. Another direction is to investigate its mechanism of action in more detail. Understanding the exact mechanism of action may lead to the development of more effective treatments. Additionally, further studies are needed to investigate the safety and toxicity of this compound.

Scientific Research Applications

Ethyl 4-(3-fluorobenzyl)-1-(3-pyridinylmethyl)-4-piperidinecarboxylate has shown potential therapeutic applications in various scientific research studies. It has been studied for its anti-inflammatory, analgesic, and anticonvulsant properties. It has also been shown to have potential as a treatment for anxiety and depression. In addition, it has been studied for its potential use in treating drug addiction and withdrawal symptoms.

properties

IUPAC Name

ethyl 4-[(3-fluorophenyl)methyl]-1-(pyridin-3-ylmethyl)piperidine-4-carboxylate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H25FN2O2/c1-2-26-20(25)21(14-17-5-3-7-19(22)13-17)8-11-24(12-9-21)16-18-6-4-10-23-15-18/h3-7,10,13,15H,2,8-9,11-12,14,16H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SPYMWWCIQUWYFE-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)C1(CCN(CC1)CC2=CN=CC=C2)CC3=CC(=CC=C3)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H25FN2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

356.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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ethyl 4-(3-fluorobenzyl)-1-(3-pyridinylmethyl)-4-piperidinecarboxylate
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ethyl 4-(3-fluorobenzyl)-1-(3-pyridinylmethyl)-4-piperidinecarboxylate

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